Cas no 770237-08-6 (9,10-Anthracenedione, 2,7-bis(phenylethynyl)-)

• Product Name: 9,10-Anthracenedione, 2,7-bis(phenylethynyl)-
• CAS No: 770237-08-6
• MF: C₃₀H₁₆O₂
• MW: 408.446847915649
• CID: 1783069
• PubChem ID: 71403385
• Update Time: 2025-04-21

9,10-Anthracenedione, 2,7-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2,7-bis(phenylethynyl)-
• 2,7-bis(2-phenylethynyl)anthracene-9,10-dione
• DTXSID50824298
• 2,7-Bis(phenylethynyl)anthracene-9,10-dione
• 770237-08-6

• Inchi： 1S/C30H16O2/c31-29-25-17-15-23(13-11-21-7-3-1-4-8-21)19-27(25)30(32)28-20-24(16-18-26(28)29)14-12-22-9-5-2-6-10-22/h1-10,15-20H
• InChI Key： UCJWVXQAILJQBR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C#CC3C=CC=CC=3)C=CC=2C(C2C=CC(C#CC3C=CC=CC=3)=CC=21)=O

Computed Properties

• Exact Mass: 408.115029749g/mol
• Monoisotopic Mass: 408.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 34.1Ų